Cas no 2138034-65-6 (8-amino-5,5-dioxo-5lambda6-thiaspiro3.5nonane-2-carboxamide)

• Product Name: 8-amino-5,5-dioxo-5lambda6-thiaspiro3.5nonane-2-carboxamide
• CAS No: 2138034-65-6
• MF: C₉H₁₆N₂O₃S
• MW: 232.299941062927
• CID: 5877128
• PubChem ID: 132353729
• Update Time: 2025-07-15

8-amino-5,5-dioxo-5lambda6-thiaspiro3.5nonane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-amino-5,5-dioxo-5lambda6-thiaspiro3.5nonane-2-carboxamide
• 2138034-65-6
• EN300-1074310
• 8-amino-5,5-dioxo-5lambda6-thiaspiro[3.5]nonane-2-carboxamide

• Inchi： 1S/C9H16N2O3S/c10-7-1-2-15(13,14)9(5-7)3-6(4-9)8(11)12/h6-7H,1-5,10H2,(H2,11,12)
• InChI Key： OSZPACHRBGMPRJ-UHFFFAOYSA-N
• SMILES： S1(CCC(CC21CC(C(N)=O)C2)N)(=O)=O

Computed Properties

• Exact Mass: 232.08816355g/mol
• Monoisotopic Mass: 232.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 112Ų

Additional information on 8-amino-5,5-dioxo-5lambda6-thiaspiro3.5nonane-2-carboxamide

8-Amino-5,5-Dioxo-5λ6-Thiaspiro[3.5]Nonane-2-Carboxamide: A Comprehensive Overview

The compound 8-amino-5,5-dioxo-5λ6-thiaspiro[3.5]nonane-2-carboxamide, identified by the CAS number 2138034-65-6, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiaspiro compounds, which are known for their unique structural features and versatile reactivity. The term thiaspiro refers to a spirocyclic structure where a sulfur atom is part of the ring system, contributing to the molecule's stability and reactivity.

The name 8-amino indicates the presence of an amino group at the 8th position of the molecule, which plays a crucial role in its biochemical interactions. The 5,5-dioxo designation highlights the presence of two oxygen atoms at the 5th position, forming a ketone group. This arrangement not only influences the molecule's electronic properties but also enhances its ability to participate in various chemical reactions. The suffix -carboxamide signifies the presence of a carboxamide group, which is known for its ability to form hydrogen bonds and interact with biological systems.

Recent studies have focused on the synthesis and characterization of this compound, particularly its structural stability and reactivity under different conditions. Researchers have employed advanced spectroscopic techniques such as NMR and IR to elucidate the molecular structure and confirm the presence of functional groups. These studies have provided valuable insights into the compound's electronic environment and its potential for use in drug design.

The synthesis of 8-amino-5,5-dioxo-5λ6-thiaspiro[3.5]nonane-2-carboxamide involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of sulfur-based reagents has been pivotal in forming the spirocyclic structure, while the introduction of amino and carboxamide groups has been achieved through amide bond formation techniques. These methods have been optimized to ensure high yields and purity of the final product.

In terms of applications, this compound has shown promise in pharmaceutical research due to its ability to act as a bioisostere or a scaffold for drug development. Its unique structure allows for interactions with various biological targets, making it a valuable candidate for designing molecules with specific therapeutic effects. Recent research has explored its potential as an inhibitor of certain enzymes involved in metabolic pathways, highlighting its role in drug discovery.

The structural versatility of this compound also makes it suitable for use in materials science. Its ability to form hydrogen bonds and participate in supramolecular interactions has led to investigations into its use in self-assembling systems and nanotechnology applications. These studies are still in their early stages but demonstrate the compound's potential beyond traditional pharmaceutical uses.

In conclusion, 8-amino-5,5-dioxo-5λ6-thiaspiro[3.5]nonane-2-carboxamide, with its unique structural features and functional groups, represents a significant advancement in organic chemistry. Its synthesis, characterization, and potential applications continue to be areas of active research, offering exciting possibilities for future developments in both pharmaceuticals and materials science.